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Compound of Interest

Compound Name: 1,2-Dichloroethane-d4

Cat. No.: B128599

Technical Guide: 1,2-Dichloroethane-d4

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of 1,2-dichloroethane-d4, a deuterated
analog of 1,2-dichloroethane. It is intended to serve as a technical resource, detailing its core
physicochemical properties and common applications.

Physicochemical Properties

1,2-dichloroethane-d4 is a colorless liquid with a chloroform-like odor.[1] As a deuterated
compound, it serves as a valuable tool in various analytical and research applications where
isotopic labeling is required.[1] Its properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b128599?utm_src=pdf-interest
https://www.benchchem.com/product/b128599?utm_src=pdf-body
https://www.benchchem.com/product/b128599?utm_src=pdf-body
https://www.smolecule.com/products/s1526440
https://www.smolecule.com/products/s1526440
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Formula C2DaClI2[2][3]

Molecular Weight 102.98 g/mol [1][2][3][4][5][6]

IUPAC Name 1,2-dichloro-1,1,2,2-tetradeuterioethane[1]
CAS Number 17060-07-0[1][2][3][4][6]

Synonyms Ethylene-d4 dichloride, 1,2-Dichloroethane-

1,1,2,2-D4[1][2]

Isotopic Purity

=>98% to >99 atom %[1][2][4]

Chemical Purity

999%[5][6]

Core Compound Relationships

The following diagram illustrates the relationship between the compound's identity and its

fundamental properties.
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Formula: C2D4Cl2

MW: 102.98 g/mol CAS: 17060-07-0

IUPAC: 1,2-dichloro-1,1,2,2-
tetradeuterioethane

Caption: Key identifiers and properties of 1,2-dichloroethane-d4.
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Applications in Research
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Due to its unique isotopic signature, 1,2-dichloroethane-d4 is utilized in several scientific
fields:

» Analytical Chemistry: It is frequently used as a solvent and an internal standard in Nuclear
Magnetic Resonance (NMR) spectroscopy.[1]

e Mechanistic Studies: Researchers employ it in studies of reaction mechanisms and kinetics,
where the deuterium labeling provides valuable insights into molecular behavior.[1]

o Environmental Analysis: It serves as a labeled analog for 1,2-dichloroethane in
environmental monitoring and studies of priority pollutants.[3][5][6]

Experimental Protocols

This guide focuses on the fundamental properties and applications of 1,2-dichloroethane-d4
based on publicly available data. Detailed experimental protocols are highly specific to the
research context and are therefore not included. For methodologies, users should refer to peer-
reviewed literature detailing specific experimental setups, such as those involving NMR
analysis or kinetic studies where this compound is used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1,2-dichloroethane-d4 molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128599#1-2-dichloroethane-d4-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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